Cas no 2137056-74-5 (Benzeneethanol, β-azido-2-fluoro-, (βR)-)

• Product Name: Benzeneethanol, β-azido-2-fluoro-, (βR)-
• CAS No: 2137056-74-5
• MF: C₈H₈FN₃O
• MW: 181.167024612427
• CID: 5255903
• Update Time: 2025-07-24

Benzeneethanol, β-azido-2-fluoro-, (βR)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, β-azido-2-fluoro-, (βR)-

• Inchi： 1S/C8H8FN3O/c9-7-4-2-1-3-6(7)8(5-13)11-12-10/h1-4,8,13H,5H2/t8-/m0/s1
• InChI Key： AQXIPTBXNWSXMJ-QMMMGPOBSA-N
• SMILES： [C@@H](C1C=CC=CC=1F)(CO)N=[N+]=[N-]

Additional information on Benzeneethanol, β-azido-2-fluoro-, (βR)-

Comprehensive Overview of Benzeneethanol, β-azido-2-fluoro-, (βR)- (CAS No. 2137056-74-5)

Benzeneethanol, β-azido-2-fluoro-, (βR)- is a specialized chiral compound with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the azido and fluoro functional groups, make it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number, 2137056-74-5, ensures precise identification in chemical databases, catering to researchers seeking high-purity reagents for advanced applications.

In recent years, the demand for chiral building blocks like (βR)-β-azido-2-fluoro benzeneethanol has surged due to their role in drug discovery and development. This compound's stereospecificity is particularly relevant in the design of targeted therapies and enzyme inhibitors, aligning with the growing interest in personalized medicine. Researchers frequently inquire about its synthetic routes, stability under various conditions, and compatibility with click chemistry—a trending topic in bioconjugation studies.

The fluoro substituent in Benzeneethanol, β-azido-2-fluoro-, (βR)- enhances its metabolic stability, a critical factor in pharmacokinetic optimization. This property resonates with current discussions about improving drug half-life and reducing dosing frequency—key concerns in modern therapeutics. Meanwhile, the azido group offers versatile reactivity for bioorthogonal labeling, a technique widely explored in proteomics and diagnostics.

Analytical characterization of CAS 2137056-74-5 typically involves advanced techniques such as chiral HPLC and NMR spectroscopy, addressing quality control challenges in asymmetric synthesis. Industry professionals often search for spectral data references and enantiomeric excess verification methods for this compound, reflecting the precision required in chiral drug development.

From a regulatory perspective, (βR)-β-azido-2-fluoro benzeneethanol is handled as a research chemical with specific storage recommendations to maintain its integrity. While not classified as hazardous under standard protocols, proper handling of azide-containing compounds remains a frequently discussed safety topic in laboratory forums and training materials.

The compound's potential extends to PET tracer development, where fluorine-18 labeled analogs could serve as imaging agents—a hot topic in radiopharmaceutical research. This application aligns with increasing investments in molecular imaging technologies and theranostic approaches in oncology.

In material science, derivatives of Benzeneethanol, β-azido-2-fluoro-, (βR)- show promise for creating functionalized polymers with tailored properties. The dual functionality enables precise modifications, answering the growing demand for smart biomaterials in tissue engineering and drug delivery systems.

As synthetic methodologies advance, researchers continue to explore greener pathways for producing chiral azido alcohols like this compound. Recent publications highlight catalytic asymmetric synthesis and flow chemistry approaches—topics frequently searched in connection with sustainable pharmaceutical manufacturing.

The market for fluorinated building blocks is projected to grow significantly, with CAS 2137056-74-5 positioned as a niche but important player. Its combination of stereochemical purity and multifunctional reactivity addresses multiple pain points in medicinal chemistry, making it a compound worth watching in coming years.